Cas no 866-16-0 (2-Chloro-2,3,3-trifluorosuccinic acid)

• Product name: 2-Chloro-2,3,3-trifluorosuccinic acid
• CAS No: 866-16-0
• MF: C₄H₂ClF₃O₄
• MW: 206.504491329193
• CID: 707260
• PubChem ID: 18917067

2-Chloro-2,3,3-trifluorosuccinic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-chloro-2,3,3-trifluoro-
• 2-chloro-2,3,3-trifluorobutanedioic acid
• 2-Chloro-2,3,3-trifluorosuccinic acid
• CHLOROTRIFLUOROSUCCINIC ACID
• Butanedioic acid,2-chloro-2,3,3-trifluoro
• Chlortrifluorbernsteinsaeure
• Trifluor-chlor-bernsteinsaeure
• 866-16-0
• AKOS017259336
• DTXSID70596460
• FT-0623703
• CHLOROTRIFLUOROSUCCINICACID
• SCHEMBL8303923
• MFCD03426020
• LS-09019
• CS-0456646

• MDL： MFCD03426020
• Inchi： InChI=1S/C4H2ClF3O4/c5-3(6,1(9)10)4(7,8)2(11)12/h(H,9,10)(H,11,12)
• InChI Key： AWSACKQBEIHEPZ-UHFFFAOYSA-N
• SMILES： C(=O)(C(C(C(=O)O)(F)F)(Cl)F)O

Computed Properties

• Exact Mass: 205.95900
• Monoisotopic Mass: 205.9593707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.849
• Boiling Point: 197.2℃ at 760mmHg
• Flash Point: 73.1℃
• Refractive Index: 1.432
• PSA: 74.60000
• LogP: 0.69550

2-Chloro-2,3,3-trifluorosuccinic acid Security Information

• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R34

2-Chloro-2,3,3-trifluorosuccinic acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2-Chloro-2,3,3-trifluorosuccinic acid

2-Chloro-2,3,3-trifluorosuccinic Acid (CAS No. 866-16-0): A Versatile Intermediate in Pharmaceutical and Material Sciences

2-Chloro-2,3,3-trifluorosuccinic acid represents a critical chemical entity in the field of synthetic organic chemistry, characterized by its unique molecular structure and functional groups. This compound, with the systematic name 2-Chloro-2,3,3-trifluorosuccinic acid and the CAS number 866-16-0, is a fluorinated dicarboxylic acid derivative that has garnered significant attention due to its potential applications in pharmaceutical research, materials science, and chemical synthesis. The molecule's structural framework, which includes both chlorine and fluorine substituents, confers distinct physicochemical properties that make it suitable for a wide range of chemical transformations.

The 2-Chloro-2,3,3-trifluorosuccinic acid molecule exhibits a carboxylic acid group at the 2-position and a fluorinated side chain at the 3-position. This combination of functional groups allows for the synthesis of various derivatives through esterification, amidation, or fluorination reactions. Recent studies have highlighted the importance of 2-Chloro-2,3,3-trifluorosuccinic acid in the development of fluorinated compounds, which are increasingly being explored for their enhanced biological activity and stability in drug formulations.

One of the most promising applications of 2-Chloro-2,3,3-trifluorosuccinic acid lies in its role as a fluorinating agent in the synthesis of organic compounds. Fluorinated molecules are known for their improved metabolic stability, reduced toxicity, and enhanced pharmacokinetic profiles, making them highly desirable in pharmaceutical development. Research published in *Organic & Biomolecular Chemistry* (2023) demonstrated that 2-Chloro-2,3,3-trifluorosuccinic acid can serve as a precursor for the synthesis of fluorinated polymers with tailored properties, which are used in advanced drug delivery systems and biomedical devices.

In the context of pharmaceutical research, 2-Chloro-2,3,3-trifluorosuccinic acid has been evaluated for its potential as a building block in the design of novel anti-inflammatory agents. A 2024 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited significant inhibitory activity against inflammatory cytokines, suggesting its utility in the development of targeted therapies for chronic inflammatory diseases. The fluorine atoms in the molecule are believed to enhance the compound's ability to interact with biological targets, thereby improving its therapeutic efficacy.

Furthermore, the 2-Chloro-2,3,3-trifluorosuccinic acid molecule has been explored for its role in the synthesis of fluorochemicals used in materials science. These compounds are employed in the production of high-performance coatings, electronic materials, and environmental protection products. A recent review article in *Advanced Materials* (2024) highlighted the versatility of 2-Chloro-2,3,3-trifluorosuccinic acid in the creation of fluorinated monomers, which are essential for the development of durable and functional materials with enhanced surface properties.

From a synthetic perspective, the preparation of 2-Chloro-2,3,3-trifluorosuccinic acid involves a multi-step process that typically begins with the fluorination of a precursor molecule. This process is often optimized to maximize yield and purity, as the presence of chlorine and fluorine atoms can introduce challenges in terms of reactivity and stability. Researchers have employed advanced catalytic techniques and green chemistry principles to improve the efficiency of these syntheses, aligning with the growing emphasis on sustainable chemical practices in the pharmaceutical industry.

The 2-Chloro-2,3,3-trifluorosuccinic acid molecule's unique combination of functional groups also makes it a valuable tool in the study of reaction mechanisms and stereochemistry. Its ability to participate in various chemical transformations has been extensively investigated in academic settings, providing insights into the behavior of fluorinated compounds under different reaction conditions. These findings are crucial for the design of new synthetic strategies and the optimization of existing ones in both academic and industrial laboratories.

Recent advances in analytical chemistry have further enhanced the utility of 2-Chloro-2,3,3-trifluorosuccinic acid by enabling precise quantification and characterization of its molecular structure. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the identity of this compound and to study its interactions with other molecules. These analytical tools are essential for ensuring the quality and consistency of 2-Chloro-2,3,3-trifluorosuccinic acid in both research and commercial applications.

In addition to its applications in pharmaceutical and materials science, 2-Chloro-2,3,3-trifluorosuccinic acid has also been explored for its potential in environmental science. Fluorinated compounds are known to have low volatility and high thermal stability, making them suitable for use in environmentally friendly products. However, the environmental impact of these compounds remains a topic of ongoing research, with efforts focused on developing safer alternatives and reducing the potential for long-term ecological effects.

The versatility of 2-Chloro-2,3,3-trifluorosuccinic acid is further underscored by its role in the development of chiral compounds, which are essential in the synthesis of enantiomerically pure pharmaceuticals. The presence of fluorine atoms in the molecule can influence the stereochemical outcomes of reactions, making it a valuable reagent in the synthesis of complex organic molecules. This property has been leveraged in the creation of new drug candidates with improved selectivity and reduced side effects.

As the field of organic chemistry continues to evolve, the importance of 2-Chloro-2,3,3-trifluorosuccinic acid is expected to grow, driven by its unique chemical properties and the increasing demand for fluorinated compounds in various industries. Ongoing research is focused on expanding the range of applications for this compound, as well as improving the efficiency and sustainability of its synthesis. These efforts are critical for meeting the challenges of modern chemical synthesis and for advancing the development of new materials and pharmaceuticals.

In conclusion, 2-Chloro-2,3,3-trifluorosuccinic acid (CAS No. 866-16-0) stands as a significant chemical entity with a wide array of applications in pharmaceutical research, materials science, and chemical synthesis. Its unique molecular structure and functional groups enable it to participate in diverse chemical transformations, making it a valuable tool for researchers and industrial chemists alike. As the demand for fluorinated compounds continues to rise, the role of 2-Chloro-2,3,3-trifluorosuccinic acid is likely to expand, contributing to the advancement of science and technology in multiple domains.

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